Cas no 88131-67-3 (1H-Indole, 4-methoxy-1-(methylsulfonyl)-)

1H-Indole, 4-methoxy-1-(methylsulfonyl)- structure
88131-67-3 structure
Product Name:1H-Indole, 4-methoxy-1-(methylsulfonyl)-
CAS No:88131-67-3
MF:C10H11NO3S
MW:225.264241456985
CID:643968
PubChem ID:13227934
Update Time:2025-04-19

1H-Indole, 4-methoxy-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 4-methoxy-1-(methylsulfonyl)-
    • 4-methoxy-1-methylsulfonylindole
    • DTXSID30530209
    • 1-(Methanesulfonyl)-4-methoxy-1H-indole
    • 88131-67-3
    • 4-methoxy-1-(methylsulfonyl)-1H-indole
    • 1-methanesulfonyl-4-methoxy-1H-indole
    • Inchi: 1S/C10H11NO3S/c1-14-10-5-3-4-9-8(10)6-7-11(9)15(2,12)13/h3-7H,1-2H3
    • InChI Key: XSADGTZEFMKWAF-UHFFFAOYSA-N
    • SMILES: S(C)(N1C=CC2C(=CC=CC1=2)OC)(=O)=O

Computed Properties

  • Exact Mass: 225.04596439g/mol
  • Monoisotopic Mass: 225.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 56.7Ų
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